2-Furancarboxylic Acid Methyl Ester
2-Furancarboxylic Acid Methyl Ester
Methyl 2-furoate, also known as fema 2703 or methyl pyromucate, belongs to the class of organic compounds known as furoic acid esters. These are ester derivatives of furoic acid. Methyl 2-furoate is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, methyl 2-furoate is primarily located in the cytoplasm. Methyl 2-furoate is a sweet, fruity, and fungal tasting compound that can be found in a number of food items such as cocoa and cocoa products, potato, tamarind, and fruits. This makes methyl 2-furoate a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
611-13-2
VCID:
VC0042507
InChI:
InChI=1S/C6H6O3/c1-8-6(7)5-3-2-4-9-5/h2-4H,1H3
SMILES:
COC(=O)C1=CC=CO1
Molecular Formula:
C6H6O3
Molecular Weight:
126.11 g/mol
2-Furancarboxylic Acid Methyl Ester
CAS No.: 611-13-2
Reference Standards
VCID: VC0042507
Molecular Formula: C6H6O3
Molecular Weight: 126.11 g/mol
| CAS No. | 611-13-2 |
|---|---|
| Product Name | 2-Furancarboxylic Acid Methyl Ester |
| Molecular Formula | C6H6O3 |
| Molecular Weight | 126.11 g/mol |
| IUPAC Name | methyl furan-2-carboxylate |
| Standard InChI | InChI=1S/C6H6O3/c1-8-6(7)5-3-2-4-9-5/h2-4H,1H3 |
| Standard InChIKey | HDJLSECJEQSPKW-UHFFFAOYSA-N |
| SMILES | COC(=O)C1=CC=CO1 |
| Canonical SMILES | COC(=O)C1=CC=CO1 |
| Boiling Point | 181.3 °C |
| Density | 1.176-1.181 |
| Physical Description | Liquid Colourless to pale yellow liquid, berry, fruity, winey, heavy odou |
| Description | Methyl 2-furoate, also known as fema 2703 or methyl pyromucate, belongs to the class of organic compounds known as furoic acid esters. These are ester derivatives of furoic acid. Methyl 2-furoate is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, methyl 2-furoate is primarily located in the cytoplasm. Methyl 2-furoate is a sweet, fruity, and fungal tasting compound that can be found in a number of food items such as cocoa and cocoa products, potato, tamarind, and fruits. This makes methyl 2-furoate a potential biomarker for the consumption of these food products. |
| Solubility | insoluble to slightly soluble in water; soluble in oils miscible (in ethanol) |
| Synonyms | 2-Furoic Acid Methyl Ester; 2-(Methoxycarbonyl)furan; 5-(Methoxymethyl)-furoic Acid; Methyl 2-Furancarboxylate; Methyl 2-Furoate; Methyl 2-Furylcarboxylate; Methyl Pyromucate; Methyl α-Furoate; NSC 35551; Pyromucic Acid Methyl Ester |
| PubChem Compound | 11902 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume